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Compound Name: o
aci
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For Researchers, Scientists, and Drug Development Professionals
Introduction

2-(3,4-Dichlorobenzoyl)benzoic acid is a halogenated aromatic ketone and carboxylic acid
that serves as a pivotal intermediate in the synthesis of various heterocyclic compounds,
including derivatives with potential antimicrobial and anticancer activities. A thorough
understanding of its spectral characteristics is fundamental for its identification, purity
assessment, and the structural elucidation of its subsequent products. This technical guide
provides a comprehensive overview of the spectral analysis of 2-(3,4-
Dichlorobenzoyl)benzoic acid, including its synthesis, predicted spectral data, and detailed
experimental protocols for its characterization using Fourier-transform infrared (FT-IR)
spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).
While experimental spectra for this specific molecule are not readily available in the public
domain, this guide offers predicted data based on the analysis of structurally related
compounds, providing a robust framework for its characterization.

Synthesis

The synthesis of 2-(3,4-Dichlorobenzoyl)benzoic acid is typically achieved through a Friedel-
Crafts acylation reaction. Phthalic anhydride is reacted with 1,2-dichlorobenzene in the
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presence of a Lewis acid catalyst, such as anhydrous aluminum chloride (AICIs).
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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